Cas no 2090768-89-9 (1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine)

• Product Name: 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine
• CAS No: 2090768-89-9
• MF: C₉H₇ClF₅N
• MW: 259.603598833084
• CID: 6286143
• PubChem ID: 131521534
• Update Time: 2025-10-12

1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine
• 1-[4-chloro-2-(trifluoromethyl)phenyl]-2,2-difluoroethan-1-amine
• EN300-1942320
• 2090768-89-9

• Inchi： 1S/C9H7ClF5N/c10-4-1-2-5(7(16)8(11)12)6(3-4)9(13,14)15/h1-3,7-8H,16H2
• InChI Key： JPEOWVLDGBOCGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C(C(F)F)N

Computed Properties

• Exact Mass: 259.0187177g/mol
• Monoisotopic Mass: 259.0187177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine

Comprehensive Analysis of 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine (CAS No. 2090768-89-9)

The compound 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine (CAS No. 2090768-89-9) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and difluoro groups, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

In recent years, the demand for fluorinated compounds like 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical for improving the bioavailability of therapeutic agents. The compound's chloro and trifluoromethyl substituents contribute to its electronic and steric effects, which are often exploited in medicinal chemistry to optimize binding affinity and selectivity.

From a synthetic perspective, CAS No. 2090768-89-9 presents interesting challenges and opportunities. The presence of multiple halogen atoms necessitates careful selection of reaction conditions to avoid unwanted side reactions. Recent advancements in catalytic fluorination and cross-coupling methodologies have opened new avenues for its efficient synthesis. This aligns with the growing trend of sustainable chemistry, where researchers seek greener alternatives to traditional halogenation processes.

The compound's potential extends beyond pharmaceuticals. In material science, 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine could serve as a building block for advanced polymers with unique thermal and chemical resistance properties. Its aromatic core and fluorine-rich structure make it a candidate for developing high-performance coatings and electronic materials, addressing industry needs for durability and efficiency.

Analytical characterization of CAS No. 2090768-89-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for research and industrial applications. The compound's spectral fingerprints are well-documented, aiding in its identification and quality control.

In the context of current research trends, 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine is being explored in fragment-based drug design (FBDD). This approach leverages small molecular fragments to construct larger, more potent inhibitors, and the compound's rigid scaffold makes it an ideal candidate. Additionally, its role in probing protein-ligand interactions is gaining attention, particularly in structural biology studies.

Regulatory and safety aspects of CAS No. 2090768-89-9 are also under scrutiny. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. Researchers are advised to use appropriate personal protective equipment (PPE) and adhere to standard laboratory safety practices when working with this compound.

The future of 1-4-chloro-2-(trifluoromethyl)phenyl-2,2-difluoroethan-1-amine looks promising, with ongoing investigations into its utility in diverse fields. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both therapeutic and material innovations. Its versatility and unique properties ensure it remains a subject of intense study and application.